4-fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C19H21FN2O4S/c1-12-9-14(6-7-15(12)20)27(24,25)21-13-5-8-17-16(10-13)22(4)18(23)19(2,3)11-26-17/h5-10,21H,11H2,1-4H3
• InChI Key: FASOKEXIYZPFMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3C)(C)C)F
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol
• CAS No.: 922076-59-3

Description

4-fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H21FN2O4S and its molecular weight is 392.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity Studies

Research focuses on the synthesis of sulfonamide derivatives and their potential as inhibitors for specific enzymes or as agents with cytotoxic activities against cancer cells. For example, Gul et al. (2016) synthesized a series of sulfonamide derivatives, testing them for cytotoxicity and enzyme inhibition, showing potential anti-tumor activities and inhibition of human carbonic anhydrase isoforms (Gul et al., 2016).

COX-2 Inhibitors

Another research avenue involves the development of sulfonamide derivatives as selective cyclooxygenase-2 (COX-2) inhibitors. Hashimoto et al. (2002) synthesized a series of compounds, demonstrating the enhancement of selectivity and potency for COX-2 inhibition, which could lead to new therapeutic agents for inflammation and pain management (Hashimoto et al., 2002).

Photodynamic Therapy Agents

Compounds featuring sulfonamide groups have also been investigated for their potential in photodynamic therapy (PDT). Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives with high singlet oxygen quantum yields, highlighting their potential use as Type II photosensitizers in cancer treatment (Pişkin et al., 2020).

Organocatalytic Reactions

Li et al. (2019) developed an organocatalyzed asymmetric Mannich reaction involving 3-fluorooxindoles and dibenzo[b,f][1,4]oxazepines, highlighting the utility of these compounds in creating chiral centers with high yield and selectivity (Li et al., 2019).

Environmental Analysis

Sulfonamides and their derivatives have been identified as emerging contaminants, prompting the development of analytical methods for their detection in environmental samples. Speltini et al. (2016) focused on extracting and quantifying benzotriazole, benzothiazole, and benzenesulfonamide compounds from soil, showcasing the environmental relevance of these compounds (Speltini et al., 2016).